Cas no 898414-89-6 (N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide)

• Product Name: N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide
• CAS No: 898414-89-6
• MF: C₁₉H₂₉N₃O₄S
• MW: 395.516263723373
• CID: 5805190
• PubChem ID: 18574274
• Update Time: 2025-07-18

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-butyl-N2-[2-[1-(phenylsulfonyl)-2-piperidinyl]ethyl]-
• AKOS024660880
• 898414-89-6
• N1-butyl-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N-butyloxamide
• F2571-0019
• N'-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N-butylethanediamide
• N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide

• Inchi： 1S/C19H29N3O4S/c1-2-3-13-20-18(23)19(24)21-14-12-16-9-7-8-15-22(16)27(25,26)17-10-5-4-6-11-17/h4-6,10-11,16H,2-3,7-9,12-15H2,1H3,(H,20,23)(H,21,24)
• InChI Key： WSFDZDJSIDISQL-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NCCC1CCCCN1S(C1=CC=CC=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 395.18787759g/mol
• Monoisotopic Mass: 395.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• pka: 13.06±0.46(Predicted)

Additional information on N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide (CAS No. 898414-89-6): An Overview of a Promising Compound in Medicinal Chemistry

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide (CAS No. 898414-89-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, belongs to a class of molecules known as sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide is characterized by a piperidine ring substituted with a benzenesulfonyl group and an ethylamine moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting target for further investigation. The piperidine ring, in particular, is known for its ability to form stable complexes with various biological targets, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research has shown that this compound can modulate key inflammatory cytokines and enzymes, such as TNF-α and COX-2, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide has also been investigated for its antimicrobial activity. Sulfonamides are well-known for their ability to inhibit bacterial growth by interfering with folic acid synthesis. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

The antitumor potential of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide has also been explored. Cancer is a multifaceted disease characterized by uncontrolled cell proliferation and resistance to apoptosis. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide may have therapeutic potential in the treatment of certain types of cancer.

The pharmacokinetic properties of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide have been studied to understand its behavior in vivo. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-butylethanediamide (CAS No. 898414-89-6) is a multifaceted compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its anti-inflammatory, antimicrobial, and antitumor properties, combined with favorable pharmacokinetic profiles, position it as a promising therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.